2-((4-((4-ethoxyphenyl)amino)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)(methyl)amino)ethanol

• IUPAC Name: 2-[[4-(4-ethoxyanilino)-1-phenylpyrazolo[3,4-d]pyrimidin-6-yl]-methylamino]ethanol
• InChI: InChI=1S/C22H24N6O2/c1-3-30-18-11-9-16(10-12-18)24-20-19-15-23-28(17-7-5-4-6-8-17)21(19)26-22(25-20)27(2)13-14-29/h4-12,15,29H,3,13-14H2,1-2H3,(H,24,25,26)
• InChI Key: KQPRGJLGKXCOGF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=C3C=NN(C3=NC(=N2)N(C)CCO)C4=CC=CC=C4
• Molecular Formula: C22H24N6O2
• Molecular Weight: 404.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups, including an ethoxyphenyl group, a phenyl group, a pyrazolo[3,4-d]pyrimidin-6-yl group, and two amino groups. These functional groups suggest that the compound could have interesting chemical and biological properties.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on its functional groups. For instance, the amino groups might participate in reactions with acids or electrophiles, and the aromatic rings might undergo electrophilic aromatic substitution reactions.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context. For example, some compounds with similar structures have been found to have antiviral, anti-inflammatory, and anticancer activities.

Future Directions

Future research on this compound could involve detailed studies of its synthesis, structure, reactivity, and biological activity. Such studies could provide valuable information about its potential uses in areas like medicine or materials science.